Cas no 1256822-16-8 (2-Bromo-5-fluoropyridine-4-carbonitrile)
2-Bromo-5-fluoropyridine-4-carbonitrile is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 2-position, a fluoro group at the 5-position, and a nitrile at the 4-position—make it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The electron-withdrawing nitrile group enhances reactivity, while the halogen atoms provide sites for further functionalization. This compound is particularly valuable in the development of active ingredients requiring precise regiochemical control. Its high purity and stability under standard handling conditions ensure reliable performance in complex synthetic pathways.
1256822-16-8 structure
Product Name:2-Bromo-5-fluoropyridine-4-carbonitrile
CAS No:1256822-16-8
MF:C6H2BrFN2
MW:200.995883464813
MDL:MFCD18258644
CID:4565208
PubChem ID:75481745
Update Time:2025-06-09
2-Bromo-5-fluoropyridine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-5-fluoropyridine-4-carbonitrile
- 2-Bromo-5-fluoroisonicotinonitrile
- 4-Pyridinecarbonitrile, 2-bromo-5-fluoro-
- NE44298
- SB21470
- SY047795
- 2-Bromo-5-fluoro-isonicotinonitrile
- AKOS026727845
- DB-203141
- SCHEMBL16375109
- P17360
- 2-Bromo-5-fluoro-4-pyridinecarbonitrile
- DTXSID301279934
- CS-0051994
- 1256822-16-8
- DB-251382
- MFCD18258644
- EN300-159671
- AS-53977
- 2-Bromo-5-fluoropyridine-4-carbonitrile
-
- MDL: MFCD18258644
- Inchi: 1S/C6H2BrFN2/c7-6-1-4(2-9)5(8)3-10-6/h1,3H
- InChI Key: GLUXDIYRUHBWMX-UHFFFAOYSA-N
- SMILES: BrC1=CC(C#N)=C(C=N1)F
Computed Properties
- Exact Mass: 199.93854 g/mol
- Monoisotopic Mass: 199.93854 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 36.7
- Molecular Weight: 201.00
2-Bromo-5-fluoropyridine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013708-250mg |
2-Bromo-5-fluoroisonicotinonitrile |
1256822-16-8 | 95% | 250mg |
$1078.00 | 2023-09-03 | |
| Alichem | A029013708-1g |
2-Bromo-5-fluoroisonicotinonitrile |
1256822-16-8 | 95% | 1g |
$2981.85 | 2023-09-03 | |
| Apollo Scientific | PC540016-250mg |
2-Bromo-5-fluoroisonicotinonitrile |
1256822-16-8 | >97% | 250mg |
£191.00 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FN744-50mg |
2-Bromo-5-fluoropyridine-4-carbonitrile |
1256822-16-8 | 95+% | 50mg |
185.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FN744-200mg |
2-Bromo-5-fluoropyridine-4-carbonitrile |
1256822-16-8 | 95+% | 200mg |
511.0CNY | 2021-07-15 | |
| TRC | B803765-10mg |
2-bromo-5-fluoropyridine-4-carbonitrile |
1256822-16-8 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B803765-50mg |
2-bromo-5-fluoropyridine-4-carbonitrile |
1256822-16-8 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B803765-100mg |
2-bromo-5-fluoropyridine-4-carbonitrile |
1256822-16-8 | 100mg |
$ 340.00 | 2022-06-06 | ||
| abcr | AB486845-1 g |
2-Bromo-5-fluoropyridine-4-carbonitrile, 95%; . |
1256822-16-8 | 95% | 1g |
€346.40 | 2022-07-29 | |
| abcr | AB486845-5 g |
2-Bromo-5-fluoropyridine-4-carbonitrile, 95%; . |
1256822-16-8 | 95% | 5g |
€1,191.70 | 2022-07-29 |
2-Bromo-5-fluoropyridine-4-carbonitrile Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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